N-(2-(3-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-fluorobenzamide

• IUPAC Name: N-[2-[3-[2-(2,4-difluoroanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C25H20F3N3O2S/c26-17-7-5-16(6-8-17)25(33)29-11-12-31-14-23(19-3-1-2-4-22(19)31)34-15-24(32)30-21-10-9-18(27)13-20(21)28/h1-10,13-14H,11-12,15H2,(H,29,33)(H,30,32)
• InChI Key: XXLQOIYTOWLGLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CCNC(=O)C3=CC=C(C=C3)F)SCC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C25H20F3N3O2S
• Molecular Weight: 483.5 g/mol
• CAS No.: 862825-96-5

Description

N-(2-(3-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C25H20F3N3O2S and its molecular weight is 483.51. The purity is usually 95%.
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Scientific Research Applications

Fluorobenzamides in Chemical Analysis and Synthesis

Fluorobenzamides, including compounds with fluorine substitutions similar to the specified compound, have been explored for their unique properties in magnetic resonance and chemical synthesis. Rae et al. (1993) investigated the spin-spin couplings in fluorobenzamides, providing insights into their potential applications in NMR-based analysis and molecular structure elucidation (Rae et al., 1993). Additionally, compounds like 1-Boc-3-fluoroazetidine-3-carboxylic acid have been synthesized, showcasing the role of fluorinated compounds in developing new building blocks for medicinal chemistry (Van Hende et al., 2009).

Applications in Antimicrobial Research

Research on compounds structurally related to N-(2-(3-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-fluorobenzamide has shown promising antimicrobial activity. For instance, derivatives of fluorobenzamides have been investigated for their antimicrobial properties, indicating potential applications in developing new antibacterial and antifungal agents (Desai et al., 2013). Yolal et al. (2012) synthesized linezolid-like molecules, evaluating their antimicrobial activities, which highlights the potential of fluorobenzamide derivatives in treating bacterial infections (Yolal et al., 2012).

Mechanism of Action

Indole Derivatives

The compound contains an indole moiety, which is a common structure in many bioactive compounds. Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The specific activities depend on the exact structure and substitutions on the indole ring.

Difluorophenyl Compounds

The compound also contains a 2,4-difluorophenyl moiety. Fluorinated molecules have attracted extensive research interest in medicinal chemistry and pharmaceuticals over the past several decades, with the development of new drugs and therapies . Fluorine atoms can greatly influence the chemical properties and biological activities of organic compounds, including their reactivity, lipophilicity, metabolic stability, and bioavailability.

Carboxamides

The compound appears to contain a carboxamide group. Carboxamides, such as diflufenican, are known to act as residual and foliar herbicides that can be applied pre-emergence and post-emergence . The mode of action of diflufenican is a bleaching action, due to the inhibition of carotenoid biosynthesis, thereby preventing photosynthesis and leading to plant death .